Cas no 303091-49-8 (N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide)

• Product Name: N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide
• CAS No: 303091-49-8
• CID: 4644415
• Update Time: 2025-06-11

N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-BROMOPHENYL)-2-[(1-NAPHTHYLMETHYL)AMINO]ACETAMIDE
• N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide

N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide (CAS No. 303091-49-8): An Overview of Its Structure, Properties, and Applications

N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide (CAS No. 303091-49-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential applications of N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide.

Chemical Structure and Synthesis

The molecular formula of N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide is C₂₀H₁₉BrN₂O, with a molecular weight of approximately 375.3 g/mol. The compound consists of a naphthalene ring system linked to an aminoacetamide moiety through a methyl group, and a brominated phenyl group attached to the amine nitrogen. The synthesis of N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide typically involves multi-step reactions, including the formation of the naphthylmethylamine intermediate and subsequent coupling with 4-bromophenylacetic acid chloride.

Physical Properties

N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide is a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound has a melting point in the range of 165-167°C and is stable under normal laboratory conditions. However, it should be stored in a cool, dry place to prevent degradation.

Spectroscopic Characterization

The spectroscopic properties of N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide have been extensively studied using various techniques such as infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). The IR spectrum shows characteristic peaks for the amide carbonyl (C=O) at around 1650 cm^-1, the aromatic C-H stretch at around 3000 cm^-1, and the C-Br stretch at around 550 cm^-1. The ¹H NMR spectrum displays signals for the aromatic protons, methyl protons, and amide protons, while the ¹³C NMR spectrum provides information on the carbon atoms in the molecule. Mass spectrometry confirms the molecular weight and helps identify any possible impurities or by-products.

Biological Activity and Pharmacological Potential

N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide has been investigated for its potential biological activities and pharmacological properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has demonstrated antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for cancer therapy.

In a study published in the Journal of Medicinal Chemistry, researchers found that N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide selectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression. This selective inhibition may contribute to its antiproliferative effects on cancer cells while minimizing toxicity to normal cells.

Toxicity and Safety Profile

The toxicity profile of N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide has been evaluated in several preclinical studies. Acute toxicity tests in rodents have shown that the compound has low toxicity at therapeutic doses. However, chronic exposure to high doses may cause mild liver and kidney damage. Therefore, it is important to conduct further toxicological studies to establish safe dosing regimens for clinical use.

In vitro cytotoxicity assays have demonstrated that N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide exhibits selective cytotoxicity towards cancer cells while sparing normal cells. This selective cytotoxicity is an important factor in its potential as a therapeutic agent.

Clinical Trials and Future Directions

To date, no clinical trials have been conducted with N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide. However, preclinical studies have provided promising results that warrant further investigation. Future research should focus on optimizing the chemical structure to enhance its pharmacological properties while minimizing potential side effects. Additionally, clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In conclusion, N-(4-Bromophenyl)-2-(1-naphthylmethyl)aminoacetamide (CAS No. 303091-49-8) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.